3-((tert-Butoxycarbonyl)amino)-4-methylbenzoic acid

• IUPAC Name: 4-methyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]benzoic acid
• InChI: InChI=1S/C13H17NO4/c1-8-5-6-9(11(15)16)7-10(8)14-12(17)18-13(2,3)4/h5-7H,1-4H3,(H,14,17)(H,15,16)
• InChI Key: ITZUJURBEZPZOD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)O)NC(=O)OC(C)(C)C
• Molecular Formula: C13H17NO4
• DSSTOX Substance ID: DTXSID40442829
• Molecular Weight: 251.28 g/mol
• CAS No.: 231958-04-6

Description

3-((tert-Butoxycarbonyl)amino)-4-methylbenzoic acid is a useful research compound. Its molecular formula is C13H17NO4 and its molecular weight is 251.28 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Improved Synthesis Techniques : An improved synthesis method for compounds similar to 3-((tert-Butoxycarbonyl)amino)-4-methylbenzoic acid, utilizing milder and more selective conditions, has been developed. This includes using classical salt resolution and enzymatic approaches for high selectivity (Badland et al., 2010).
• Synthesis of Unsaturated β-Amino Acid Derivatives : The compound has been used in the synthesis of unsaturated β-amino acid derivatives, which are important in various chemical syntheses (Davies et al., 1997).
• Efficient Catalysis : It's used in N-tert-butoxycarbonylation of amines, demonstrating efficient and environmentally benign catalytic properties (Heydari et al., 2007).

Applications in Peptide Synthesis

• Enantioselective Synthesis in Neuroexcitant Analogs : This compound plays a role in the enantioselective synthesis of isoxazole-containing analogues of neuroexcitants (Pajouhesh & Curry, 1998).
• Peptide Bond Formation : It's utilized in creating peptide bonds, demonstrating its versatility in peptide synthesis (Díaz & Kelly, 1991).

Mechanism of Action

Target of Action

It’s known that boc-protected amino acids are widely used in peptide synthesis . Therefore, it can be inferred that the targets could be proteins or enzymes involved in peptide synthesis or modification.

Mode of Action

Boc-3-amino-4-methylbenzoic acid, like other Boc-protected amino acids, is used in peptide synthesis. The Boc group serves as a protective group for the amino function during the synthesis process . The formation of Boc-protected amines and amino acids is conducted under either aqueous or anhydrous conditions, by reaction with a base and the anhydride Boc2O . The Boc group is stable towards most nucleophiles and bases .

Biochemical Pathways

Given its use in peptide synthesis, it can be inferred that it plays a role in the biochemical pathways related to protein synthesis and modification .

Pharmacokinetics

It’s known that boc-protected amino acids are used in peptide synthesis, which suggests that they are likely to be metabolized and excreted following their role in peptide formation .

Result of Action

The molecular and cellular effects of Boc-3-amino-4-methylbenzoic acid’s action are likely related to its role in peptide synthesis. By protecting the amino function during synthesis, Boc-3-amino-4-methylbenzoic acid allows for the formation of peptides without unwanted side reactions . This can lead to the successful synthesis of the desired peptide.

Action Environment

The action of Boc-3-amino-4-methylbenzoic acid can be influenced by various environmental factors. For instance, the formation of Boc-protected amines and amino acids is conducted under either aqueous or anhydrous conditions . Additionally, the Boc group is stable towards most nucleophiles and bases

Safety and Hazards

This compound is considered hazardous by the 2012 OSHA Hazard Communication Standard. It has acute oral toxicity and can cause skin corrosion/irritation and serious eye damage/eye irritation. It can also cause specific target organ toxicity with the respiratory system being a target organ.